3-[(1-glycoloylpiperidin-4-yl)oxy]-N-(2-phenylethyl)benzamide

• IUPAC Name: 3-[1-(2-hydroxyacetyl)piperidin-4-yl]oxy-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C22H26N2O4/c25-16-21(26)24-13-10-19(11-14-24)28-20-8-4-7-18(15-20)22(27)23-12-9-17-5-2-1-3-6-17/h1-8,15,19,25H,9-14,16H2,(H,23,27)
• InChI Key: GXYRIJMVTYFNRW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC(=C2)C(=O)NCCC3=CC=CC=C3)C(=O)CO
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, similar to "3-[(1-glycoloylpiperidin-4-yl)oxy]-N-(2-phenylethyl)benzamide", often involves multiple steps, including the formation of intermediate compounds and the use of catalytic reactions. While specific synthesis procedures for this compound are not directly available, related studies demonstrate the general approaches used in creating complex benzamide structures. For example, antipyrine derivatives like 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide are synthesized in good yields and characterized spectroscopically, which may involve similar methodologies applicable to our compound of interest (Saeed et al., 2020).

Molecular Structure Analysis

The molecular structure of such compounds is typically determined using X-ray crystallography, Hirshfeld surface analysis, and DFT calculations. These analyses help in understanding the intermolecular interactions, such as hydrogen bonding and π-π interactions, which are crucial for the stability and properties of the compound. For example, in similar benzamide derivatives, crystal packing is primarily stabilized by hydrogen bonds, contributing significantly to the molecular assembly and stability (Saeed et al., 2020).